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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

A-Z-Guide-to-Metol-55-55-0
An In-depth Technical Guide on Metol (CAS Number: 55-55-0)

This guide provides a comprehensive overview of Metol, a chemical compound with the CAS

number 55-55-0. It is intended for researchers, scientists, and drug development professionals,

offering detailed information on its properties, synthesis, applications, and safety.

Chemical Identification and Properties
Metol is the sulfate salt of N-methylaminophenol, with the chemical formula (C₇H₁₀NO)₂SO₄.[1]

It is also known by various synonyms, including 4-(Methylamino)phenol hemisulfate salt, N-

Methyl-p-aminophenol sulfate, and Elon.[1][2][3] It appears as a white to faintly beige

crystalline powder.[4][5][6]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 55-55-0[1]

EC Number 200-237-1

IUPAC Name bis(4-(methylamino)phenol);sulfuric acid[2]

Molecular Formula C₁₄H₂₀N₂O₆S[2][3][5][7]

SMILES
CNC1=CC=C(C=C1)O.CNC1=CC=C(C=C1)O.

OS(=O)(=O)O[2]

InChI Key ZVNPWFOVUDMGRP-UHFFFAOYSA-N[1]

Table 2: Physical and Chemical Properties

Property Value

Molar Mass 344.38 g/mol [1][8]

Melting Point 260 °C (decomposes)[1][9]

Solubility
Soluble in water (50 mg/mL) and ethanol;

insoluble in ether.[10]

Appearance White to faintly beige crystalline powder.[4][5][6]

pH 3.5-4.5 (50 g/L at 20°C)[6]

Flash Point 257 °C (closed cup)[10]

Autoignition Temperature 531 °C[2]

Synthesis and Reaction Mechanisms
Metol can be synthesized through several methods, with the most common routes involving the

modification of p-aminophenol or hydroquinone.

Key Synthesis Pathways:
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Methylation of p-Aminophenol: This is a common laboratory and industrial method where p-

aminophenol is reacted with a methylating agent, such as methyl sulfate, in an aqueous

solution under controlled temperature. The final product is then purified.[4]

Reaction of Hydroquinone with Methylamine: This commercially viable route involves the

reaction of hydroquinone with methylamine.[1] The mechanism begins with the oxidation of

hydroquinone to benzoquinone, which then acts as an electrophile for the nucleophilic attack

by methylamine.[4]

Decarboxylation of N-4-hydroxyphenylglycine: This established method involves the thermal

decarboxylation of N-4-hydroxyphenylglycine at temperatures between 180-220°C to yield

Metol.[1][4]
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Caption: Experimental workflow for the determination of potassium dichromate using Metol.

Toxicology and Safety
Metol is classified as harmful and requires careful handling.

Table 3: Toxicological Data

Parameter Value Species

Oral LD₅₀ 565 mg/kg [4] Mouse
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Health Hazards:

Harmful if swallowed. [2][8][11]* May cause an allergic skin reaction (sensitization). [2][8]

[11]Metol is a known cause of contact dermatitis in photographers. [9]* May cause damage

to organs through prolonged or repeated exposure. [2][8][11]* Symptoms of exposure may

include irritation of the eyes and skin, nausea, weakness, cyanosis, vertigo, and headache.

[2] Environmental Hazards:

Very toxic to aquatic life with long-lasting effects. [2][8][11] Safety Precautions:

Wear protective gloves, eye protection, and suitable protective clothing. [8]* Use in a well-

ventilated area and avoid breathing dust. [8][12]* Store in a cool, dry place away from direct

sunlight, air, and moisture. [5][11] Hazard Communication Pathway

Identified Hazards

Required Personal Protective Equipment (PPE)

Metol (CAS 55-55-0)
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Caption: Hazard identification and corresponding recommended personal protective equipment

for Metol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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